Cas no 330797-71-2 ((R)-tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate)

(R)-tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate structure
330797-71-2 structure
Product Name:(R)-tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
CAS No:330797-71-2
MF:C17H25NO5S
MW:355.449104070663
CID:1034610
PubChem ID:71301757
Update Time:2024-10-31

(R)-tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-tert-Butyl 3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
    • (R)-TERT-BUTYL3-(TOSYLOXYMETHYL)PYRROLIDINE-1-CARBOXYLATE
    • tert-butyl (3R)-3-[(4-methylphenyl)sulfonyloxymethyl]pyrrolidine-1-carboxylate
    • J-502286
    • (R)-tert-butyl 3-(tosyloxymethyl)pyrrolidine-1-carboxylate
    • WPYAOABDDALQSO-CQSZACIVSA-N
    • (R)-tert-Butyl3-((tosyloxy)methyl)pyrrolidine-1-carboxylate
    • SCHEMBL13832841
    • 330797-71-2
    • tert-Butyl (3R)-3-{[(4-methylbenzene-1-sulfonyl)oxy]methyl}pyrrolidine-1-carboxylate
    • DTXSID70744444
    • (R)-tert-butyl 3-(tosyloxyMethyl)
    • DB-290217
    • Inchi: 1S/C17H25NO5S/c1-13-5-7-15(8-6-13)24(20,21)22-12-14-9-10-18(11-14)16(19)23-17(2,3)4/h5-8,14H,9-12H2,1-4H3/t14-/m1/s1
    • InChI Key: WPYAOABDDALQSO-CQSZACIVSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@H]1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 355.14534407g/mol
  • Monoisotopic Mass: 355.14534407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 81.3Ų

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